Cas no 123612-78-2 (1-Propanone, 3,3'-(methylimino)bis[1-(4-methylphenyl)-, hydrochloride)

• Product Name: 1-Propanone, 3,3'-(methylimino)bis[1-(4-methylphenyl)-, hydrochloride
• CAS No: 123612-78-2
• MF: C₂₁H₂₆ClNO₂
• MW: 359.88964509964
• CID: 1214736
• PubChem ID: 14293729
• Update Time: 2025-04-20

1-Propanone, 3,3'-(methylimino)bis[1-(4-methylphenyl)-, hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-[methyl-[3-(4-methylphenyl)-3-oxopropyl]amino]-1-(4-methylphenyl)propan-1-one,hydrochloride
• 123612-78-2
• DTXSID80558574
• 3,3'-(Methylazanediyl)bis[1-(4-methylphenyl)propan-1-one]--hydrogen chloride (1/1)
• 1-Propanone, 3,3'-(methylimino)bis[1-(4-methylphenyl)-, hydrochloride

• Inchi： 1S/C21H25NO2.ClH/c1-16-4-8-18(9-5-16)20(23)12-14-22(3)15-13-21(24)19-10-6-17(2)7-11-19;/h4-11H,12-15H2,1-3H3;1H
• InChI Key： NMUKVGRDZGKPBR-UHFFFAOYSA-N
• SMILES： Cl.O=C(C1C=CC(C)=CC=1)CCN(C)CCC(C1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 359.16538
• Monoisotopic Mass: 359.1652068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 366
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.4Ų

Experimental Properties

• PSA: 37.38